Cas no 72600-01-2 (2-chloro-3-phenylbutanenitrile)

• Product name: 2-chloro-3-phenylbutanenitrile
• CAS No: 72600-01-2
• CID: 4657878
• PubChem ID: 12521937

2-chloro-3-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-phenylbutanenitrile

Additional information on 2-chloro-3-phenylbutanenitrile

2-Chloro-3-Phenylbutanenitrile (CAS No. 72600-01-2): An Overview of Its Synthesis, Properties, and Applications

2-Chloro-3-phenylbutanenitrile (CAS No. 72600-01-2) is a versatile organic compound with a wide range of applications in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a chloro substituent, a phenyl group, and a nitrile functional group. These structural features endow 2-chloro-3-phenylbutanenitrile with distinct chemical properties and reactivity, making it an important intermediate in various synthetic pathways.

The synthesis of 2-chloro-3-phenylbutanenitrile has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-phenylbutyronitrile with chlorine gas in the presence of a suitable catalyst. This method is efficient and scalable, making it suitable for industrial applications. Another notable synthetic route involves the reaction of 3-phenylbutyric acid with thionyl chloride to form the corresponding acid chloride, followed by treatment with sodium cyanide to yield 2-chloro-3-phenylbutanenitrile.

The physical and chemical properties of 2-chloro-3-phenylbutanenitrile are well-documented. It is a colorless liquid with a boiling point of approximately 185°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The presence of the nitrile group imparts significant polarity to the molecule, which influences its solubility and reactivity.

In terms of its chemical reactivity, 2-chloro-3-phenylbutanenitrile can undergo a variety of transformations. The nitrile group can be hydrolyzed to form the corresponding carboxylic acid or reduced to an amine using hydrogen gas and a palladium catalyst. The chloro substituent can also be displaced by nucleophiles such as thiols or amines to form thioethers or substituted amines, respectively. These reactions are crucial for the synthesis of more complex molecules and pharmaceutical intermediates.

2-Chloro-3-phenylbutanenitrile has found applications in various fields due to its unique properties. In pharmaceutical research, it serves as an important building block for the synthesis of drugs targeting specific biological pathways. For example, recent studies have explored its use in the development of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. The ability to modify the structure of 2-chloro-3-phenylbutanenitrile through functional group transformations allows researchers to fine-tune its biological activity and selectivity.

In materials science, 2-chloro-3-phenylbutanenitrile has been utilized in the synthesis of polymers with unique properties. For instance, it can be incorporated into polymer chains to enhance their thermal stability and mechanical strength. Additionally, the presence of the nitrile group can be exploited to introduce reactive sites for further functionalization or cross-linking reactions.

The environmental impact of 2-chloro-3-phenylbutanenitrile is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Research into more sustainable synthetic methods for producing 2-chloro-3-phenylbutanenitrile, such as those involving green chemistry principles, is ongoing.

In conclusion, 2-chloro-3-phenylbutanenitrile (CAS No. 72600-01-2) is a valuable compound with diverse applications in chemistry, pharmaceuticals, and materials science. Its unique structure and reactivity make it an important intermediate in various synthetic pathways. Ongoing research continues to uncover new uses and improvements in its synthesis and application, highlighting its significance in modern scientific endeavors.